molecular formula C9H5BrFNS2 B8521348 4-Bromo-2-(4-fluorophenylthio)thiazole

4-Bromo-2-(4-fluorophenylthio)thiazole

Cat. No. B8521348
M. Wt: 290.2 g/mol
InChI Key: FNDJZKURGLXYQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-(4-fluorophenylthio)thiazole is a useful research compound. Its molecular formula is C9H5BrFNS2 and its molecular weight is 290.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-2-(4-fluorophenylthio)thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-2-(4-fluorophenylthio)thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Bromo-2-(4-fluorophenylthio)thiazole

Molecular Formula

C9H5BrFNS2

Molecular Weight

290.2 g/mol

IUPAC Name

4-bromo-2-(4-fluorophenyl)sulfanyl-1,3-thiazole

InChI

InChI=1S/C9H5BrFNS2/c10-8-5-13-9(12-8)14-7-3-1-6(11)2-4-7/h1-5H

InChI Key

FNDJZKURGLXYQP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1F)SC2=NC(=CS2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Fluorothiophenol (0.48 mL, 4.5 mmol) was dissolved in DMF (10 mL) and then chilled to 0° C. in an ice bath. NaH (0.14 g, 5.8 mmol) was added slowly to the mixture and it was allowed to stir under inert atmosphere. After 1 hour, 2,4-dibromothiazole (1.0 g, 4.1 mmol) was added to the mixture and the ice bath was removed. The resulting mixture was allowed to stir 3 hours under an inert atmosphere. The mixture was quenched with 1N NaOH and diluted with DCM. The aqueous layer was extracted three times with 4:1 DCM/MeOH, and the combined organic extracts were dried over Na2SO4, filtered, and concentrated in vacuo. The crude material was purified by silica gel chromatography (1-10% EtOAc/hexanes) to give 4-bromo-2-(4-fluorophenylthio)thiazole (1.0 g, 84% yield) as a white solid. MS (ESI pos. ion) m/z: 290 (MH+, 79Br), 292 (MH+, 81Br). Calculated exact mass for C9H5BrFNS2: 289 (79Br), 291 (81Br).
Quantity
0.48 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.14 g
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three

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